![molecular formula C14H21N3O B2854434 2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine CAS No. 2415473-23-1](/img/structure/B2854434.png)
2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine
Overview
Description
2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine is a versatile chemical compound with a unique structure that allows for various applications in scientific research. This compound is particularly notable for its potential use in drug development and the synthesis of complex compounds.
Preparation Methods
The synthesis of 2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine typically involves a series of cyclization processes or domino reactions. These methods are commonly used in the preparation of pyrimidine derivatives, which are known for their diverse biological activities . The industrial production of this compound may involve the direct interaction of various 2-halo derivatives with sulfur-containing reagents .
Chemical Reactions Analysis
2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include sulfur-containing reagents and cyclization processes . The major products formed from these reactions are typically pyrimidine derivatives with diverse biological activities .
Scientific Research Applications
Mechanism of Action
The mechanism of action of 2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to certain receptors and enzymes, influencing various biological processes . The exact molecular targets and pathways involved in its action are still under investigation, but it is known to exhibit a range of pharmacological activities .
Comparison with Similar Compounds
2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine can be compared to other pyrimidine derivatives, such as 2-thioxopyrimidines and their condensed analogs . These compounds share similar structural features and biological activities, but this compound is unique in its specific applications and potential for further functionalization . Other similar compounds include various pyrimidine derivatives used in drug development and industrial applications .
Properties
IUPAC Name |
2-[(1-but-3-enylpiperidin-4-yl)methoxy]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-2-3-9-17-10-5-13(6-11-17)12-18-14-15-7-4-8-16-14/h2,4,7-8,13H,1,3,5-6,9-12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IACMLFXNLLVKFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCN1CCC(CC1)COC2=NC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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